Cas no 3998-04-7 (9-Allyl-9H-carbazole)

• Product Name: 9-Allyl-9H-carbazole
• CAS No: 3998-04-7
• MF: C₁₅H₁₃N
• MW: 207.270423650742
• MDL: MFCD00093414
• CID: 291812
• PubChem ID: 3090393
• Update Time: 2025-04-23

9-Allyl-9H-carbazole Chemical and Physical Properties

Names and Identifiers

• 9H-Carbazole, 9-(2-propenyl)-
• 9-Allyl-9H-carbazole
• HMS1671O15
• DTXSID40389048
• MFCD00093414
• DS-10918
• AKOS000629510
• 9-allyl carbazole
• CHEMBL4531380
• C75021
• 3998-04-7
• 9-(prop-2-en-1-yl)-9H-carbazole
• A912189
• SCHEMBL146503
• SR-01000395854-1
• 9-prop-2-enylcarbazole
• CS-0162716
• 9-Allylcarbazole
• N-allylcarbazole
• BRD-K06217091-001-01-7
• SR-01000395854
• GHBQLFWTMLRYKN-UHFFFAOYSA-N
• STK726944
• 9-(PROP-2-EN-1-YL)CARBAZOLE

• MDL： MFCD00093414
• Inchi： 1S/C15H13N/c1-2-11-16-14-9-5-3-7-12(14)13-8-4-6-10-15(13)16/h2-10H,1,11H2
• InChI Key： GHBQLFWTMLRYKN-UHFFFAOYSA-N
• SMILES： N1(CC=C)C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 207.10489
• Monoisotopic Mass: 207.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 4.9Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 359.9±25.0°C at 760 mmHg
• Flash Point: 171.5±23.2 °C
• PSA: 4.93
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

9-Allyl-9H-carbazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on 9-Allyl-9H-carbazole

9H-Carbazole, 9-(2-propenyl)- (CAS No. 3998-04-7): A Comprehensive Overview

9H-Carbazole, 9-(2-propenyl)-, with the CAS number 3998-04-7, is a specialized organic compound that has garnered significant attention in both academic and industrial research. This compound belongs to the carbazole family, known for its unique chemical structure and versatile applications. The presence of the propenyl group at the 9-position of the carbazole ring enhances its reactivity and utility in various chemical syntheses.

The molecular formula of 9H-Carbazole, 9-(2-propenyl)- is C15H13N, and it exhibits a molecular weight of 207.27 g/mol. Its structure consists of a carbazole core with an allyl substituent, which contributes to its distinct chemical properties. Researchers have explored its potential in organic electronics, pharmaceutical intermediates, and material science, making it a compound of interest in cutting-edge technologies.

One of the most notable applications of 9H-Carbazole, 9-(2-propenyl)- is in the field of organic light-emitting diodes (OLEDs). The carbazole moiety is known for its excellent electron-transporting properties, which are crucial for the development of efficient OLED materials. With the growing demand for energy-efficient displays and flexible electronics, this compound has become a key player in the advancement of next-generation display technologies.

In addition to its role in electronics, 9H-Carbazole, 9-(2-propenyl)- is also investigated for its potential in pharmaceutical research. The carbazole scaffold is a common motif in bioactive molecules, and the introduction of the propenyl group can lead to novel derivatives with enhanced biological activity. Researchers are particularly interested in its applications as a building block for drug discovery, especially in the development of anticancer agents and neurological therapeutics.

The synthesis of 9H-Carbazole, 9-(2-propenyl)- typically involves the alkylation of carbazole with allyl bromide or similar reagents. This process is well-documented in the literature, and modifications to the reaction conditions can yield high purity products suitable for various applications. The compound's solubility in organic solvents and thermal stability further enhance its practicality in industrial processes.

From an environmental perspective, 9H-Carbazole, 9-(2-propenyl)- is considered relatively stable under normal conditions. However, as with all chemical compounds, proper handling and disposal procedures should be followed to minimize any potential environmental impact. Its biodegradability and toxicity profile are areas of ongoing research, particularly in the context of green chemistry and sustainable manufacturing.

The market for 9H-Carbazole, 9-(2-propenyl)- is expected to grow in tandem with advancements in OLED technology and pharmaceutical innovation. Companies specializing in fine chemicals and advanced materials are increasingly investing in the production and application of this compound. Its versatility and potential for customization make it a valuable asset in the chemical industry.

For researchers and industry professionals seeking detailed information on 9H-Carbazole, 9-(2-propenyl)-, reliable sources include chemical databases, peer-reviewed journals, and supplier catalogs. The compound's CAS number 3998-04-7 serves as a unique identifier, ensuring accurate retrieval of data across platforms. As interest in functional materials and bioactive compounds continues to rise, this carbazole derivative is poised to play a pivotal role in future innovations.

In summary, 9H-Carbazole, 9-(2-propenyl)- (CAS No. 3998-04-7) is a multifaceted compound with significant potential in electronics, pharmaceuticals, and material science. Its unique structure and properties make it a subject of ongoing research, and its applications align with current trends in sustainable technology and healthcare advancements. As the scientific community continues to explore its capabilities, this compound is likely to remain a focal point in the development of innovative solutions across multiple industries.